Cas no 93709-60-5 (Ethane-1,1,2,2-d4,1-chloro-2-(methylthio)- (9CI))

• Product Name: Ethane-1,1,2,2-d4,1-chloro-2-(methylthio)- (9CI)
• CAS No: 93709-60-5
• MF: C₃H₇ClS
• MW: 114.630325555801
• CID: 801517
• PubChem ID: 90478309
• Update Time: 2025-10-18

Ethane-1,1,2,2-d4,1-chloro-2-(methylthio)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethane-1,1,2,2-d4,1-chloro-2-(methylthio)- (9CI)
• 2-CHLOROETHYL-D4 METHYL SULFIDE
• 93709-60-5
• 1-chloro-2-(methylsulfanyl)(?H?)ethane
• 1-chloro-1,1,2,2-tetradeuterio-2-methylsulfanylethane

• Inchi： 1S/C3H7ClS/c1-5-3-2-4/h2-3H2,1H3/i2D2,3D2
• InChI Key： MYFKLQFBFSHBPA-RRVWJQJTSA-N
• SMILES： ClC([2H])([2H])C([2H])([2H])SC

Computed Properties

• Exact Mass: 114.0208061g/mol
• Monoisotopic Mass: 114.0208061g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 16.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.3Ų

Additional information on Ethane-1,1,2,2-d4,1-chloro-2-(methylthio)- (9CI)

Ethane-1,1,2,2-d4,1-chloro-2-(methylthio)- (9CI) and Its Significance in Modern Chemical Research

Ethane-1,1,2,2-d4,1-chloro-2-(methylthio)- (9CI), with the CAS number 93709-60-5, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its specific isotopic labeling and functional groups, plays a crucial role in various scientific applications. The presence of deuterium atoms and the unique substitution pattern makes it a valuable tool for researchers studying reaction mechanisms, metabolic pathways, and the development of new therapeutic agents.

The structure of Ethane-1,1,2,2-d4,1-chloro-2-(methylthio)- (9CI) consists of a methane backbone with deuterium atoms at the 1,1,2,2 positions, a chlorine atom at the 1-position, and a methylthio group at the 2-position. This configuration provides a unique set of chemical properties that make it particularly useful in synthetic chemistry and molecular biology. The deuterium labeling allows for the study of kinetic isotope effects, which can provide insights into the rates and pathways of chemical reactions. Additionally, the chlorine and methylthio substituents offer reactive sites for further functionalization, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in the use of isotopically labeled compounds like Ethane-1,1,2,2-d4,1-chloro-2-(methylthio)- (9CI) in drug discovery and development. The ability to track these compounds through metabolic pathways provides researchers with a powerful tool for understanding how drugs are processed in the body. This information is crucial for optimizing drug efficacy and minimizing side effects. For instance, studies have shown that deuterium labeling can affect the metabolic stability of drugs, leading to longer half-lives and improved bioavailability.

One of the most compelling applications of Ethane-1,1,2,2-d4,1-chloro-2-(methylthio)- (9CI) is in the field of proteomics. Isotopic labeling techniques allow researchers to differentiate between natural amino acids and their labeled counterparts when studying protein expression and modification. This has opened up new avenues for understanding complex biological processes such as protein phosphorylation and ubiquitination. The use of Ethane-1,1,2,2-d4 labeled compounds has enabled high-resolution mass spectrometry techniques to identify and quantify proteins with unprecedented accuracy.

The pharmaceutical industry has also leveraged the properties of Ethane-1,1,2,2-d4, 1-chloro-